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Introduction

Strontium carbide (SrC:), a salt-like carbide with a tetragonal crystal structure, serves as a
reactive and versatile precursor in materials science.[1] Its high melting point of over 1700°C
and its reactivity, particularly its decomposition in the presence of water to produce acetylene,
make it a valuable reagent in specific synthetic applications.[1] While its applications are not as
widespread as some other carbides, its utility in the synthesis of other difficult-to-produce
transition metal carbides through solid-state metathesis reactions is a notable area of interest
for materials scientists. This document provides detailed application notes and experimental
protocols for the use of strontium carbide in materials synthesis.

Physicochemical Properties of Strontium Carbide

A summary of the key physicochemical properties of strontium carbide is presented in the

table below.
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Property Value Reference
Molecular Formula SrCz [1]
Molecular Weight 111.644 g/mol [1]
Appearance Black, tetragonal crystals [1]
Density 3.19 g/cc [1]
Melting Point > 1700°C [1]
Solubility Decomposes in water [1]

Key Application: Solid-State Metathesis for the
Synthesis of Transition Metal Carbides

Strontium carbide is a key reagent in solid-state metathesis (SSM) reactions for the
production of various transition metal carbides.[1][2] This method offers a pathway to
synthesize carbides that are often difficult to produce by other means.[1] The general principle
involves the reaction of strontium carbide with a transition metal oxide at high temperatures.
The reaction yields the desired transition metal carbide and strontium oxide as a byproduct,
which can be easily removed by washing.

General Reaction

The general chemical equation for this process is:
nSrCz + MxOy - XMCazan/x + ySrO

where M represents a transition metal.

Application Note: Synthesis of Various Transition Metal
Carbides

Solid-state metathesis reactions using strontium carbide have been successfully employed to
synthesize a range of transition metal carbides. The reaction is typically carried out at high
temperatures in an inert atmosphere.
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. . Reaction )
Transition Resulting Reaction .
] ) Temperatur ) Yield Reference
Metal Oxide Carbide Time
e

V203 VsC7 1000°C 12 h ca. 90% [1]

Nb20s NbC 1000°C 12 h ca. 90% [1]

Taz20s TaC 1000°C 12 h ca. 90% [1]

MoOs Mo2C 1000°C 12 h ca. 90% [1]

WOs WC 1000°C 12 h ca. 90% [1]

Experimental Protocol: Synthesis of Niobium Carbide
(NbC) via Solid-State Metathesis

This protocol describes the synthesis of niobium carbide (NbC) from niobium pentoxide
(Nb20s) and strontium carbide (SrCz).

Materials:

Niobium pentoxide (Nb20s), high purity powder

Strontium carbide (SrCz), powder

Argon gas (high purity)

Hydrochloric acid (HCI), dilute solution

Distilled water

Ethanol

Equipment:

o Glove box with an inert atmosphere

o Tube furnace capable of reaching at least 1000°C
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Alumina or graphite crucible

Ball mill or mortar and pestle

Schlenk line

Centrifuge

Drying oven
Procedure:
o Preparation of Reactants:

o Inside a glove box, weigh stoichiometric amounts of Nb2Os and SrCz powder. The
balanced chemical equation is: 5SrCz + Nb20s — 2NbC + 5SrO + 8C

o Thoroughly mix the powders using a ball mill or a mortar and pestle to ensure a

homogeneous mixture.

e Reaction:

[e]

Place the mixed powder into an alumina or graphite crucible.
o Position the crucible in the center of the tube furnace.

o Purge the tube furnace with high-purity argon gas for at least 30 minutes to remove any

residual oxygen and moisture.

o Heat the furnace to 1000°C at a controlled rate (e.g., 10°C/min) under a constant flow of

argon.
o Hold the temperature at 1000°C for 12 hours to ensure the reaction goes to completion.[1]

o After 12 hours, turn off the furnace and allow it to cool down to room temperature under

the argon atmosphere.

o Purification of the Product:
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o Transfer the crucible containing the product back into the glove box.
o The product mixture contains NbC, SrO, and excess carbon.

o To remove the strontium oxide byproduct, wash the product mixture with a dilute solution
of hydrochloric acid. SrO will react with HCI to form soluble SrCl-.

o After the acid wash, wash the product repeatedly with distilled water until the pH is neutral.
o Finally, wash the product with ethanol to remove any remaining water.

o Separate the solid product from the washing solutions by centrifugation between each
washing step.

e Drying and Characterization:

o Dry the purified NbC powder in a drying oven at a suitable temperature (e.g., 80-100°C)
under vacuum or in an inert atmosphere to prevent oxidation.

o The final product should be a fine powder of niobium carbide.

o Characterize the synthesized NbC powder using techniques such as X-ray diffraction
(XRD) to confirm the crystal structure and phase purity, scanning electron microscopy
(SEM) to observe the morphology and particle size, and transmission electron microscopy
(TEM) for more detailed structural analysis.

Experimental Workflow
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Experimental workflow for the synthesis of NbC.
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Other Potential Applications

While the primary and most well-documented application of strontium carbide in materials
science is as a precursor in solid-state metathesis reactions, other potential uses, though less
explored, include:

o Acetylene Gas Source: Due to its reaction with water to produce acetylene, strontium
carbide can be used as a laboratory source for this gas. However, for industrial-scale
production, calcium carbide is more commonly used.

e Chemical Intermediate: Strontium carbide can serve as an intermediate in various chemical
syntheses.[2]

Safety and Handling

Strontium carbide is a reactive compound and should be handled with care.

o Moisture Sensitivity: It reacts exothermically with water and moisture to produce flammable
acetylene gas. Therefore, it must be stored and handled in a dry, inert atmosphere (e.g., in a
glove box or under argon).

¢ Inhalation and Contact: Avoid inhalation of dust and contact with skin and eyes. In case of
contact, wash the affected area thoroughly with water.

o Fire Hazard: The acetylene gas produced upon contact with water can form explosive
mixtures with air. Use appropriate fire extinguishing media that are suitable for reactive
metals (e.g., dry powder, not water).

Always consult the Safety Data Sheet (SDS) for strontium carbide before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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